![molecular formula C6H7NO3 B2444959 3-(1,3-Oxazol-5-yl)propanoic acid CAS No. 1216177-66-0](/img/structure/B2444959.png)
3-(1,3-Oxazol-5-yl)propanoic acid
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Overview
Description
“3-(1,3-Oxazol-5-yl)propanoic acid” is a compound with the IUPAC name this compound . It has a molecular weight of 141.13 . The compound is stored at room temperature and is available in powder form .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, oxazole derivatives have been synthesized and screened for various biological activities . Oxazole is an important heterocyclic nucleus that has been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H7NO3/c8-6(9)2-1-5-3-7-4-10-5/h3-4H,1-2H2,(H,8,9) . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 141.13 .
Scientific Research Applications
Catalytic Synthesis and Applications
3-(1,3-Oxazol-5-yl)propanoic acid, as a derivative containing the 1,3-oxazole scaffold, is part of a significant class of heterocyclic compounds. These compounds are known for their wide variety of applications across medicinal, pharmaceutical, agrochemical, and material sciences. The 1,3-oxazole ring system's versatility has led to numerous potent molecules with this core unit, expanding research into their utility and versatility. The interest in developing new methodologies for synthesizing novel 1,3-oxazole derivatives as building blocks has increased, highlighting the importance of these compounds in synthetic chemistry and their broad applications (Shinde et al., 2022).
Role in Neurotransmission
The role of 1,3-oxazole derivatives, similar to this compound, extends into neuroscience, particularly in the trafficking of NMDA receptors. These receptors are crucial for slow excitatory neurotransmission in the mammalian central nervous system. Research centered on NMDA receptors has provided insights into molecular mechanisms early in their biosynthetic pathway, their transport after release from the endoplasmic reticulum, and their function at excitatory synapses. This understanding is vital as abnormalities in NMDA receptor functioning are linked to psychiatric and neurological diseases, emphasizing the significance of oxazole derivatives in studying synaptic physiology and disease etiology (Horak et al., 2014).
Safety and Hazards
Future Directions
Oxazole derivatives, such as “3-(1,3-Oxazol-5-yl)propanoic acid”, have been gaining attention in the field of medicinal chemistry due to their wide spectrum of biological activities . Future research may focus on synthesizing various oxazole derivatives and screening them for various biological activities .
Mechanism of Action
Target of Action
Oxazole derivatives, which include this compound, have been known to exhibit a wide spectrum of biological activities . They have been associated with antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .
Mode of Action
The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . The interaction of these compounds with their targets often results in changes that contribute to their biological responses .
Biochemical Pathways
Oxazole derivatives have been associated with various biological activities, suggesting that they may affect multiple pathways .
Result of Action
Given the wide spectrum of biological activities associated with oxazole derivatives, it can be inferred that the compound may have diverse molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-(1,3-Oxazol-5-yl)propanoic acid .
Biochemical Analysis
Biochemical Properties
The nature of these interactions often depends on the specific substitution pattern of the oxazole derivative .
Cellular Effects
Oxazole derivatives have been shown to influence cell function in a variety of ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Oxazole derivatives can exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
3-(1,3-oxazol-5-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c8-6(9)2-1-5-3-7-4-10-5/h3-4H,1-2H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLCYHVLWZDBRNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC=N1)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1216177-66-0 |
Source
|
Record name | 3-(1,3-oxazol-5-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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